Cas no 2229169-74-6 (2-hydroxy-2-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid
• CAS No: 2229169-74-6
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 6074029
• PubChem ID: 165846014
• Update Time: 2025-10-30

2-hydroxy-2-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid
• EN300-1736175
• 2229169-74-6

• Inchi： 1S/C12H16O3S/c1-12(15,11(13)14)7-9-6-8-4-2-3-5-10(8)16-9/h6,15H,2-5,7H2,1H3,(H,13,14)
• InChI Key： BLJBOEBMVSXFDB-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 240.08201554g/mol
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-hydroxy-2-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid

2-Hydroxy-2-Methyl-3-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-Yl)Propanoic Acid: A Comprehensive Overview

2-Hydroxy-2-Methyl-3-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-Yl)Propanoic Acid, commonly referred to by its CAS number NO. 2229169-74-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives, which have garnered attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a benzothiophene ring system fused with a propanoic acid moiety, which contributes to its unique chemical properties and functional groups.

The benzothiophene moiety in this compound plays a crucial role in its biological activity. Recent studies have highlighted the importance of sulfur-containing heterocycles like benzothiophenes in modulating various cellular pathways. For instance, research published in Journal of Medicinal Chemistry has demonstrated that benzothiophene derivatives can act as potent inhibitors of kinase enzymes, which are key targets in cancer therapy. The presence of the hydroxyl and methyl groups further enhances the compound's ability to interact with biological systems, making it a promising candidate for drug development.

In terms of synthesis, NO. 2229169-74-6 can be prepared through a variety of methods, including coupling reactions and cyclization processes. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method has been extensively documented in recent publications, emphasizing its efficiency and scalability for large-scale production.

The propanoic acid group in this compound is another key feature that contributes to its versatility. Propanoic acids are known for their ability to form esters and amides, which are commonly used in pharmaceuticals and agrochemicals. Recent advancements in green chemistry have also explored the use of biocatalysts for the synthesis of such compounds, reducing environmental impact and improving sustainability.

From an applications perspective, NO. 2229169-74-6 has shown potential in several areas. In the field of oncology, its ability to inhibit tumor growth has been validated through preclinical studies. Additionally, it exhibits anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis. The compound's bioavailability and pharmacokinetic profile have also been optimized through recent research efforts, enhancing its suitability for therapeutic use.

In conclusion, NO. 2229169-74-6, or 2-Hydroxy-2-Methyl-3-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-Yl)Propanoic Acid, represents a cutting-edge molecule with multifaceted applications in drug discovery and development. Its unique chemical structure and promising biological activities underscore its importance in contemporary chemical research.